N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)isobutyramide

• IUPAC Name: 2-methyl-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)propanamide
• InChI: InChI=1S/C16H22N2O3/c1-10(2)14(19)17-11-6-7-13-12(8-11)18(5)15(20)16(3,4)9-21-13/h6-8,10H,9H2,1-5H3,(H,17,19)
• InChI Key: MMHQYBFAVXTWRL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=CC2=C(C=C1)OCC(C(=O)N2C)(C)C
• Molecular Formula: C16H22N2O3
• Molecular Weight: 290.36 g/mol

Description

N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)isobutyramide is a useful research compound. Its molecular formula is C16H22N2O3 and its molecular weight is 290.363. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimycobacterial Activity

Compounds similar to the one you mentioned have been isolated for their antimycobacterial properties. For example, bauhinoxepins A and B, derived from the roots of Bauhinia saccocalyx, exhibited significant antimycobacterial activities, underscoring the potential of oxepin derivatives in treating mycobacterial infections (Kittakoop et al., 2004).

Synthetic Methodologies and Catalysis

Research into the synthesis of dibenzo[d,f][1,3]oxazepine derivatives through iodine-mediated cyclodesulfurization demonstrates the compound's relevance in synthetic chemistry. These methodologies facilitate the construction of the oxazepine skeleton, highlighting the compound's utility in developing biologically active substances (Murata et al., 2021).

Anticancer Properties

Derivatives of dibenzo[b,f]azepine have shown promising results in inhibiting the invasion of cancer cells. Novel dibenzo[b,f]azepine tethered isoxazoline derivatives have demonstrated significant anti-cancer activity, particularly against osteosarcoma and breast cancer cell lines, suggesting the potential of oxazepine derivatives in cancer therapy (Sadashiva et al., 2012).

Pharmacological Applications

The dibenzo[b,f][1,4]oxazepine scaffold is considered a privileged structure in medicinal chemistry due to its varied biological and pharmacological activities. Research into catalytic asymmetric reactions involving these cyclic imines as electrophiles opens new avenues for synthesizing chiral dibenzo[b,f][1,4]oxazepine derivatives, which could be beneficial in developing new therapeutic agents (De Munck et al., 2018).

Novel Chemical Entities

The exploration of novel synthetic pathways leading to tetrahydrobenzo[b][1,4]oxazepine and malonamide derivatives via multicomponent reactions underscores the compound's role in the discovery and development of new chemical entities with potential pharmacological applications (Shaabani et al., 2010).